5-methyl-2-[(4,6,7-trimethyl-2-quinazolinyl)amino]-4,6-pyrimidinediol

• IUPAC Name: 4-hydroxy-5-methyl-2-[(4,6,7-trimethylquinazolin-2-yl)amino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H17N5O2/c1-7-5-11-10(4)17-15(18-12(11)6-8(7)2)21-16-19-13(22)9(3)14(23)20-16/h5-6H,1-4H3,(H3,17,18,19,20,21,22,23)
• InChI Key: XUECTMSYACJXGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1C)NC3=NC(=C(C(=O)N3)C)O)C
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

5-methyl-2-[(4,6,7-trimethyl-2-quinazolinyl)amino]-4,6-pyrimidinediol, commonly known as MPTP, is a synthetic compound that has been widely used in scientific research for its ability to selectively destroy dopaminergic neurons in the brain.

Mechanism of Action

MPTP is converted to a toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B). MPP+ is then taken up by dopaminergic neurons in the brain via the dopamine transporter. Once inside the neuron, MPP+ inhibits complex I of the electron transport chain, leading to a decrease in ATP production and an increase in oxidative stress. This ultimately leads to the death of the dopaminergic neuron.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPTP are primarily related to its ability to selectively destroy dopaminergic neurons in the brain. This leads to a decrease in dopamine levels, which is the primary neurotransmitter that is affected in Parkinson's disease. The loss of dopaminergic neurons leads to a range of symptoms, including tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTP in lab experiments is that it creates a model of Parkinson's disease that closely resembles the human disease. This allows researchers to study the pathophysiology of the disease and to test potential treatments in a more clinically relevant setting. However, there are also limitations to using MPTP in lab experiments. One limitation is that it only selectively destroys dopaminergic neurons, whereas Parkinson's disease affects other neurons as well. Additionally, the use of MPTP in animal models can be controversial due to the ethical concerns surrounding the use of animals in research.

Future Directions

There are several future directions for research involving MPTP. One direction is to develop new animal models of Parkinson's disease that more closely resemble the human disease. Another direction is to use MPTP as a tool to study other neurodegenerative diseases that involve the loss of specific types of neurons. Additionally, there is potential for the development of new treatments for Parkinson's disease based on the mechanisms of action of MPTP.

Synthesis Methods

MPTP can be synthesized in a multistep process starting from 2,4,6-trimethylpyrimidine. The first step involves the reaction of 2,4,6-trimethylpyrimidine with 2-chloroacetic acid to form 2-(2-carboxyethyl)-4,6-dimethylpyrimidine. The second step involves the reaction of 2-(2-carboxyethyl)-4,6-dimethylpyrimidine with 2-nitrobenzaldehyde to form 2-(2-carboxyethyl)-4,6-dimethyl-2-nitro-1H-pyrimidine. The third step involves the reduction of 2-(2-carboxyethyl)-4,6-dimethyl-2-nitro-1H-pyrimidine with tin and hydrochloric acid to form 2-(2-carboxyethyl)-4,6-dimethyl-1H-pyrimidine. The final step involves the reaction of 2-(2-carboxyethyl)-4,6-dimethyl-1H-pyrimidine with isoquinoline to form MPTP.

Scientific Research Applications

MPTP has been widely used in scientific research to create animal models of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder that is characterized by the loss of dopaminergic neurons in the brain. MPTP selectively destroys dopaminergic neurons in the brain, leading to symptoms that are similar to Parkinson's disease in humans. Animal models of Parkinson's disease that are created using MPTP have been used to study the pathophysiology of the disease, as well as to test the efficacy of potential treatments.